3-Chloro-2-[(2-methylpentyl)oxy]aniline

Specification

• CAS No.: 946682-27-5
• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 3-chloro-2-(2-methylpentoxy)aniline
• Standard InChI: InChI=1S/C12H18ClNO/c1-3-5-9(2)8-15-12-10(13)6-4-7-11(12)14/h4,6-7,9H,3,5,8,14H2,1-2H3
• Standard InChI Key: OZBXXLFYJUKYFH-UHFFFAOYSA-N
• SMILES: CCCC(C)COC1=C(C=CC=C1Cl)N
• Canonical SMILES: CCCC(C)COC1=C(C=CC=C1Cl)N

Introduction

Basic Information

• IUPAC Name: 3-Chloro-2-(2-methylpentoxy)aniline

• Molecular Formula: $C_{12}H_{18}ClNO$

• Molecular Weight: 227.73 g/mol

• Synonyms:

  • 3-Chloro-2-(2-methylpentoxy)aniline

  • AKOS015848567

  • CAS Number: 946682-27-5

Representations

• SMILES Notation: CCCC(C)COC1=C(C=CC=C1Cl)N

• InChI Key: OZBXXLFYJUKYFH-UHFFFAOYSA-N

Synthesis

The synthesis of compounds like 3-Chloro-2-[(2-methylpentyl)oxy]aniline typically involves:

• Starting with a chlorinated aniline derivative.

• Alkylation with a suitable alkyl halide (e.g., 2-methylpentyl bromide or chloride).

• Catalysis under basic conditions to form the ether linkage.

Detailed synthetic pathways for similar compounds suggest using solvents like ethanol or dimethylformamide (DMF) and catalysts such as sodium ethoxide or potassium carbonate.

Applications

While specific applications for this compound are not widely documented, related chlorinated anilines and alkoxy derivatives have uses in:

• Chemical Intermediates: Precursor for agrochemicals, pharmaceuticals, or dyes.

• Biological Studies: Potential for antimicrobial or anticancer properties based on structural analogs.

Related Studies

Research on structurally similar compounds highlights their utility in:

• Medicinal Chemistry: Chlorinated anilines are explored for their biological activity, including anticancer and antimicrobial effects.

• Material Science: Used in polymer synthesis or as stabilizers in industrial applications.